Heneicosapentaenoic acid Heneicosapentaenoic acid 6Z,9Z,12Z,15Z,18Z-Heneicosapentaenoic acid is a long-chain fatty acid.
Brand Name: Vulcanchem
CAS No.: 24257-10-1
VCID: VC21168802
InChI: InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-15-
SMILES: CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol

Heneicosapentaenoic acid

CAS No.: 24257-10-1

Cat. No.: VC21168802

Molecular Formula: C21H32O2

Molecular Weight: 316.5 g/mol

* For research use only. Not for human or veterinary use.

Heneicosapentaenoic acid - 24257-10-1

Specification

Description 6Z,9Z,12Z,15Z,18Z-Heneicosapentaenoic acid is a long-chain fatty acid.
CAS No. 24257-10-1
Molecular Formula C21H32O2
Molecular Weight 316.5 g/mol
IUPAC Name (6Z,9Z,12Z,15Z,18Z)-henicosa-6,9,12,15,18-pentaenoic acid
Standard InChI InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-15-
Standard InChI Key OQOCQFSPEWCSDO-JLNKQSITSA-N
Isomeric SMILES CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCCC(=O)O
SMILES CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O
Canonical SMILES CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O
Appearance Assay:≥95%A solution in ethanol

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